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Compound of Interest

Compound Name: GBR 12783

Cat. No.: B1139405

Essential Safety and Handling Guide for GBR
12783

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel, including researchers, scientists, and drug
development professionals, who handle GBR 12783. Our commitment is to furnish
comprehensive safety information that extends beyond the product itself, fostering a culture of
safety and trust.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against potential exposure. The
following table summarizes the required PPE for handling GBR 12783.
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PPE Category Specific Requirements Rationale
) Double gloving with nitrile Prevents skin contact and
Hand Protection _
gloves. absorption.
] Chemical safety goggles or a Protects eyes from splashes or
Eye Protection _
face shield. aerosols.
] A fully buttoned lab coat or a Minimizes contamination of
Body Protection ] ]
disposable gown. personal clothing.

Use in a well-ventilated area. A

NIOSH-approved respirator ] ]
, _ _ Prevents inhalation of the
Respiratory Protection may be necessary for handling
N . ] compound.
large quantities or if there is a

risk of aerosolization.

Operational and Disposal Plans

Handling and Storage:

o Preparation: GBR 12783 should be handled in a designated area, such as a chemical fume
hood, to minimize inhalation exposure.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.

o Spills: In the event of a spill, evacuate the area and wear appropriate PPE. Absorb the spill
with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Disposal Plan:

Dispose of GBR 12783 and any contaminated materials in accordance with all applicable
federal, state, and local regulations. It is recommended to use a licensed professional waste
disposal service. Do not dispose of down the drain or with general office trash.

Quantitative Safety Data
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The following table summarizes key quantitative data related to the bioactivity of GBR 12783,

which informs its potential potency and handling considerations.

. Assay
Parameter Value Species . Reference
Condition
ICso (Dopamine )
Striatal
Uptake 1.8 nM Rat [1]
o Synaptosomes
Inhibition)
ICs0 (Dopamine .
Striatal
Uptake 1.2nM Mouse [1]
o Synaptosomes
Inhibition)
IDso (Dopamine
Uptake 8.1 mg/kg Rat in vivo
Inhibition)

Experimental Protocols

In Vitro Dopamine Uptake Inhibition Assay:

e Preparation of Synaptosomes: Striatal tissue from rats or mice is homogenized in a sucrose

solution and centrifuged to isolate the synaptosomal fraction.

 Incubation: Synaptosomes are pre-incubated with varying concentrations of GBR 12783.

o Dopamine Uptake: 3H-dopamine is added to the synaptosome suspension, and the mixture

is incubated.

e Termination: The uptake is terminated by rapid filtration.

o Quantification: The amount of 3H-dopamine taken up by the synaptosomes is measured

using a scintillation counter.

o Data Analysis: The ICso value is calculated by plotting the percentage of inhibition against
the concentration of GBR 12783.[1]
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Mechanism of Action: Dopamine Reuptake
Inhibition

GBR 12783 is a selective dopamine reuptake inhibitor. It binds to the dopamine transporter
(DAT) on the presynaptic neuron, blocking the reabsorption of dopamine from the synaptic

cleft. This leads to an increased concentration and prolonged presence of dopamine in the
synapse, enhancing dopaminergic neurotransmission.

Mechanism of Action of GBR 12783
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Caption: GBR 12783 blocks the dopamine transporter (DAT), increasing synaptic dopamine

levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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